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Compound of Interest

Compound Name: 1-Methyl-5-nitroindoline

Cat. No.: B098089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by a chemical supplier.

Always consult the specific SDS for 1-Methyl-5-nitroindoline before handling. The safety

information for the closely related compound, 5-nitroindoline, is provided here for guidance in

the absence of a specific SDS for the title compound.

Chemical and Physical Properties
While specific experimental data for 1-Methyl-5-nitroindoline is limited in publicly accessible

literature, the following table summarizes its known and predicted properties. For comparison,

data for the related compound 1-methyl-5-nitro-1H-indole is also included.
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Property
1-Methyl-5-
nitroindoline

1-Methyl-5-nitro-
1H-indole (for
comparison)

Source

CAS Number 18711-25-6 29906-67-0 [1]

Molecular Formula C₉H₁₀N₂O₂ C₉H₈N₂O₂ [1]

Molecular Weight 178.19 g/mol 176.17 g/mol [1]

Appearance Likely a solid
Dark Yellow to Very

Dark Yellow Solid
[2]

Melting Point Data not available 167 °C [2]

Boiling Point Data not available
339.2±15.0 °C

(Predicted)
[2]

Solubility Data not available
Chloroform (Slightly),

DMSO (Slightly)
[2]

Storage Temperature 2-8°C recommended 2-8°C [2][3]

Safety and Handling
ا لعدم توفر بيانات السلامة المحددة لمركب 1-ميثيل-5-نيترويندولين، تم تلخيص معلومات السلامة نظرً

للمركب وثيق الصلة، 5-نيترويندولين، في هذا القسم. يجب توخي الحذر الشديد عند التعامل مع 1-

.ميثيل-5-نيترويندولين وافتراض أنه يمتلك مخاطر مماثلة

Hazard Identification (Based on 5-Nitroindoline)[4]
Health Hazards:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Physical and Chemical Hazards: None identified.
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Environmental Hazards: No known significant effects or critical hazards.

Precautionary Measures and Personal Protective
Equipment (PPE)

Precaution Category Recommended Actions Source

Prevention

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.

Wash hands and any exposed

skin thoroughly after handling.

Use only outdoors or in a well-

ventilated area. Wear

protective gloves, protective

clothing, eye protection, and

face protection.

[3][4]

Response

If on skin: Wash with plenty of

soap and water. If inhaled:

Remove person to fresh air

and keep comfortable for

breathing. If in eyes: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Call a POISON CENTER or

doctor if you feel unwell. Take

off contaminated clothing and

wash it before reuse.

[3][4]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Recommended

storage temperature is 2-8°C.

[3][4]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[4]
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First Aid Measures (Based on 5-Nitroindoline)[4]
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

Experimental Protocols
While a specific, detailed synthesis protocol for 1-methyl-5-nitroindoline was not found in the

reviewed literature, its synthesis can be inferred from the procedures for analogous

compounds. The most probable synthetic route would involve the N-methylation of 5-

nitroindoline. Below are detailed protocols for the synthesis of closely related compounds which

can serve as a methodological basis.

Synthesis of 1-Methyl-5-nitro-1H-indole (Related
Compound)[2]
This protocol describes the N-methylation of 5-nitroindole.

Materials:

5-nitroindole

Potassium carbonate

N,N-dimethylformamide (DMF)

Dimethyl carbonate

Procedure:
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To a 500 mL three-necked flask equipped with a thermocouple, condenser, and constant

pressure dropping funnel, add 5-nitroindole (20.0 g, 123 mmol), potassium carbonate (4.0 g,

29 mmol), N,N-dimethylformamide (80 mL), and dimethyl carbonate (22 mL, 261.4 mmol).

Heat the reaction mixture to reflux.

Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) or Thin-

Layer Chromatography (TLC).

After 3 hours of refluxing, or once the reaction is complete, cool the mixture to 10±5°C.

Dilute the reaction mixture with water (160 mL) to precipitate a yellow solid.

Continue stirring the mixture at room temperature for 2 hours.

Collect the solid product by filtration, wash with water (100 mL), and dry under high vacuum

at 60-65°C for 24 hours to yield 1-methyl-5-nitro-1H-indole.

Synthesis of 1-Methyl-5-nitroindoline-2,3-dione (Related
Compound)[5]
This protocol details the N-methylation of 5-nitroisatin, which is structurally similar to 5-

nitroindoline.

Materials:

5-nitroisatin (10 g, 0.052 mol)

Methyl iodide (16.21 ml, 0.260 mol)

Potassium carbonate (21.56 g, 0.156 mol)

Anhydrous dimethylformamide (DMF)

Water

Dilute HCl
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Procedure:

In a suitable flask, stir a mixture of 5-nitroisatin, methyl iodide, and potassium carbonate in

anhydrous DMF at room temperature overnight.

Add water to the reaction mixture.

Acidify with dilute HCl until the mixture is acidic to pH paper.

A yellow solid, 1-methyl-5-nitroisatin, will precipitate.

Collect the solid by filtration.

Wash the solid thoroughly with water until it is neutral to pH paper.

Air-dry the product to a constant weight.

Biological and Chemical Applications
Direct biological signaling pathways for 1-methyl-5-nitroindoline are not well-documented.

However, related nitroindole structures have shown significant biological activities.

Anticancer Research: Substituted 5-nitroindole scaffolds have been synthesized and

evaluated as binders for the c-Myc promoter G-quadruplex, which is a target in anticancer

drug development. These compounds have been shown to downregulate c-Myc expression

and induce cell-cycle arrest in cancer cells.[5]

Precursor for Pharmaceuticals: The related compound, 1-methyl-5-nitro-1H-indole, is used

as a reagent in the synthesis of the antiasthmatic drug Zafirlukast.[2]

Molecular Probe: 1-Methyl-5-nitroindoline has been utilized as a molecular probe to study

the structural changes of liquid water with varying temperatures due to its solvatochromic

properties.[6] The rigidity of its molecular structure and the charge delocalization between

the amino and nitro groups make it sensitive to the polarity and polarizability of its

environment.[6]
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General Handling and Personal Protective Equipment
(PPE) Workflow

General Handling Workflow for 1-Methyl-5-nitroindoline
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Click to download full resolution via product page

Caption: A workflow for the safe handling of 1-Methyl-5-nitroindoline.

Inferred Synthesis Pathway for 1-Methyl-5-nitroindoline

Inferred Synthesis of 1-Methyl-5-nitroindoline
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Caption: The likely synthetic pathway to 1-Methyl-5-nitroindoline.

Application in c-Myc G-Quadruplex Binding Research
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Role of 5-Nitroindole Derivatives in Cancer Research
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Caption: The mechanism of action for 5-nitroindole derivatives in cancer research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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